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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanamine

CAS No.: 23702-88-7

Cat. No.: B2736734 Get Quote

Ticket ID: PUR-929-ETH Escalation Level: Senior Application Scientist Status: Active

Executive Summary
You are attempting to purify 2-(2-Ethoxyethoxy)ethanamine (also known as Diethylene glycol

monoethyl ether amine). Crucial Distinction: Do not confuse this with Diglycolamine (CAS 929-

06-6), which is the alcohol-terminated analog. The ethyl-ether capping in your target molecule

significantly lowers the boiling point and alters the hydrogen-bonding profile compared to

Diglycolamine.

Target Molecule Specifications (Quality Control Limits)
Before beginning distillation, verify your target parameters. If your crude material deviates

significantly in Refractive Index (RI), pre-treatment (drying) is required.
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Property Target Value Notes

CAS Number 23702-88-7
Ensure this matches your

inventory/synthesis target.

Molecular Weight 133.19 g/mol

Boiling Point (Atm) ~175–185 °C

Estimated. Do not distill at

atmospheric pressure

(oxidation risk).

Refractive Index (

)
1.4292

Primary purity indicator.[1]

Lower values indicate water

contamination.

Density 0.920 g/mL

Appearance Colorless Liquid

Yellowing indicates oxidation

(formation of

imines/conjugated species).

Module 1: Distillation Process Parameters
The Core Directive: You must use vacuum distillation. Ether-amines are thermally stable but

prone to rapid oxidation and carbamate formation (reaction with atmospheric CO₂) at high

temperatures.

Recommended Operating Conditions
The following parameters are calculated to keep the pot temperature below 120°C to minimize

thermal degradation.
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Vacuum Pressure
(mmHg)

Vapor Temperature
(Head)

Bath Temperature
(Pot)

Setup
Recommendation

Atmospheric (760) Not Recommended N/A
DO NOT ATTEMPT.

High oxidation risk.

10 – 15 mmHg 75 – 85 °C 105 – 115 °C
Water Aspirator +

Cold Trap

0.5 – 1.0 mmHg 45 – 55 °C 70 – 80 °C
High-Vac Oil Pump

(Manifold)

Experimental Workflow Diagram
The following logic flow dictates the setup based on your crude purity.

Crude Material Analysis Water Content > 0.5%?

Pre-treat: KOH or Mol Sieve
(Degas under vac)Yes

Color: Dark/Brown?No

Flash Distillation
(Remove heavies)Yes

Fractional Distillation
(Vigreux Column)

No Product: Colorless Liq
Store under Argon

Click to download full resolution via product page

Figure 1: Decision matrix for pre-treatment and distillation setup.

Module 2: Troubleshooting & FAQs
This section addresses specific failure modes reported by users handling ether-amines.

Q1: The product distills over clear but turns yellow
within 24 hours. Why?
Diagnosis: Oxidation or Carbamate Formation. Primary amines react with atmospheric CO₂ to

form carbamates (white crust/haze) and oxidize to form imines (yellow color). The Fix:

System Inerting: You must bleed Argon or Nitrogen into the system when releasing the

vacuum. Never let air rush into a hot pot.
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Storage: Store over activated 4Å molecular sieves under an inert atmosphere.

Removal: If the yellowing is slight, it is likely a trace impurity. If it is deep yellow, redistill over

a small amount of zinc dust (reducing agent) to inhibit chromophore formation.

Q2: I cannot separate the product from the starting
material (2-(2-Ethoxyethoxy)ethanol).
Diagnosis: Boiling Point Overlap. The alcohol precursor (Transcutol, CAS 111-90-0) boils at

~202°C (atm). The amine boils at ~175-185°C. The

is narrow (~20°C). The Fix:

Column Efficiency: A simple short-path head is insufficient. Use a 15-20 cm Vigreux column

or a packed column (glass helices) to increase theoretical plates.

Reflux Ratio: Increase reflux ratio to 5:1 (return 5 drops, collect 1).

Chemical Purification (Alternative): If distillation fails, dissolve crude in ether, precipitate the

amine as the hydrochloride salt (using HCl/Dioxane), wash the salt with ether (removes the

alcohol), and regenerate the free base with NaOH followed by flash distillation.

Q3: The vacuum pressure fluctuates wildly during
distillation.
Diagnosis: Dissolved Volatiles or Water. Ether-amines are hygroscopic. Water pockets cause

"bumping" and pressure spikes. The Fix:

Degassing Phase: Before heating the bath to distillation temp, hold the system at 40°C under

full vacuum for 30 minutes. This strips water and dissolved gases.

Stirring: Use a heavy magnetic stir bar. Do not use a capillary bleed if you can avoid it, as it

introduces oxygen unless connected to an inert manifold.

Module 3: Advanced Purity Validation
Do not rely solely on NMR, as water peaks can shift and obscure amine protons.
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Distilled Fraction

Refractive Index
Target: 1.4292 GC-FID/MS

Pass Criteria?

Pool Fractions

Both Pass

Fail: RI < 1.425
(Wet -> Dry & Redistill)

Low RI

Fail: GC shows Alcohol
(Redistill w/ Column)

Impurity Peak
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Figure 2: Quality Control Logic Flow. Note that water lowers the Refractive Index of this amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxyethoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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